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Abstract
N-Nitrosomethylphenidate (NMPH) is a nitrosamine impurity of significant concern in the

pharmaceutical industry due to its potential genotoxic and carcinogenic properties.[1] As a

derivative of methylphenidate, a widely prescribed central nervous system stimulant, the

presence of NMPH in drug products is rigorously monitored. This technical guide provides a

comprehensive overview of the chemical properties and stability of N-
Nitrosomethylphenidate, intended to support risk assessment, analytical method

development, and formulation strategies. This document details the physicochemical

characteristics of NMPH, its formation pathways, and its stability under various stress

conditions. Detailed experimental protocols for its synthesis, purification, and analysis are also

presented to aid researchers in their laboratory investigations.

Introduction
N-Nitrosamines are a class of chemical compounds that have been identified as probable

human carcinogens.[2] Their formation can occur when a secondary or tertiary amine reacts
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with a nitrosating agent, such as nitrous acid.[2] In the context of pharmaceuticals, this can

happen during the synthesis of the active pharmaceutical ingredient (API), in the finished drug

product during its shelf life, or even in vivo from the ingestion of certain precursor drugs. The

discovery of N-nitrosamine impurities in several widely used medications has led to increased

regulatory scrutiny and a demand for a thorough understanding of these compounds.

N-Nitrosomethylphenidate is the N-nitroso derivative of methylphenidate. Its formation is a

potential risk during the manufacturing and storage of methylphenidate-containing products,

especially under acidic conditions in the presence of nitrites.[1] This guide aims to consolidate

the available scientific information on the chemical properties and stability of NMPH to assist

pharmaceutical scientists in controlling this impurity.

Chemical Properties of N-Nitrosomethylphenidate
A thorough understanding of the chemical and physical properties of N-
Nitrosomethylphenidate is fundamental for its detection, quantification, and control.

Physicochemical Data
The key physicochemical properties of N-Nitrosomethylphenidate are summarized in the

table below.
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Property Value Source

IUPAC Name
methyl 2-(1-nitrosopiperidin-2-

yl)-2-phenylacetate
[3][4]

Synonyms

N-Nitroso-methylphenidate,

Methyl 1-nitroso-α-phenyl-2-

piperidineacetate

[1][4]

CAS Number 55557-03-4 [1][3][4]

Molecular Formula C₁₄H₁₈N₂O₃ [1][3][4]

Molecular Weight 262.31 g/mol [1]

Appearance Light Yellow Solid [5]

Melting Point 110.6-112.9°C

Boiling Point
Approximately 200°C (may

vary with purity and conditions)

Solubility
Soluble in acetonitrile. Limited

solubility in water.
[5]

Storage 2-8 °C for long-term storage. [5]

Spectral Data
Detailed spectral data is crucial for the unambiguous identification and quantification of N-
Nitrosomethylphenidate. While a comprehensive repository of spectral data is not publicly

available, typical analytical techniques for nitrosamine analysis include:

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, which is essential for identification. LC-MS/MS is a powerful tool for sensitive and

selective quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the molecular structure.
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Infrared (IR) Spectroscopy: Can identify the presence of key functional groups, such as the

N-N=O group.

Formation Pathway of N-Nitrosomethylphenidate
N-Nitrosomethylphenidate is formed from the nitrosation of methylphenidate. This reaction

typically occurs under acidic conditions where nitrous acid (HNO₂), formed from a nitrite source

(e.g., sodium nitrite), acts as the nitrosating agent. The secondary amine in the piperidine ring

of methylphenidate is susceptible to electrophilic attack by the nitrosonium ion (NO⁺) or other

nitrosating species.

Formation Pathway of N-Nitrosomethylphenidate

Reactants Reaction Conditions

Intermediates

Products

Methylphenidate

N-Nitrosomethylphenidate

Nitrosation

Nitrite Source (e.g., NaNO2)

Nitrous Acid (HNO2)

Protonation

Acidic Conditions (e.g., HCl)

Nitrosating Agent (e.g., N2O3, NO+)

Equilibrium
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Caption: Formation of N-Nitrosomethylphenidate from methylphenidate and a nitrite source

under acidic conditions.

Stability of N-Nitrosomethylphenidate
The stability of N-Nitrosomethylphenidate is a critical factor in determining its fate in

pharmaceutical products and during analytical testing. It is known to be sensitive to heat and

light.

Forced Degradation Studies
Forced degradation studies are essential to understand the degradation pathways of N-
Nitrosomethylphenidate and to develop stability-indicating analytical methods. While specific

quantitative data for NMPH is limited in the public domain, a general approach to forced

degradation based on ICH guidelines is recommended.

4.1.1. Experimental Protocol for Forced Degradation

A generic protocol for the forced degradation of N-Nitrosomethylphenidate is outlined below.

This should be adapted based on the specific formulation and analytical method.

Preparation of Stock Solution: Prepare a stock solution of N-Nitrosomethylphenidate in a

suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

Stress Conditions:

Acid Hydrolysis: Treat the stock solution with 0.1 M HCl and heat at 60°C for a specified

period (e.g., 2, 4, 8, 24 hours).

Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at room temperature for a

specified period.

Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for a

specified period.

Thermal Degradation: Expose the solid N-Nitrosomethylphenidate or its solution to dry

heat (e.g., 80°C) for a specified period.
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Photolytic Degradation: Expose the stock solution in a photostability chamber to a light

source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux

hours and an integrated near ultraviolet energy of not less than 200 watt hours/square

meter). A control sample should be wrapped in aluminum foil to protect it from light.

Sample Analysis: At each time point, withdraw a sample, neutralize if necessary, and dilute to

a suitable concentration for analysis by a validated stability-indicating HPLC or LC-MS

method.

Data Evaluation: Analyze the chromatograms for the appearance of degradation products

and the decrease in the peak area of N-Nitrosomethylphenidate.
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General Workflow for Forced Degradation Studies

Start

Prepare NMPH Stock Solution

Expose to Stress Conditions
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Sample at Time Points

Neutralize and Dilute

Analyze by HPLC/LC-MS
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Caption: A generalized workflow for conducting forced degradation studies on N-
Nitrosomethylphenidate.

Experimental Protocols
Synthesis of N-Nitrosomethylphenidate
The following is a representative laboratory-scale synthesis protocol for N-
Nitrosomethylphenidate. Caution: N-Nitrosamines are potent carcinogens and should be

handled with extreme care using appropriate personal protective equipment in a well-ventilated

fume hood.

Materials:

Methylphenidate hydrochloride

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), concentrated and 1 M

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate (Na₂SO₄)

Ice bath

Procedure:

Dissolve methylphenidate hydrochloride in water.

Cool the solution in an ice bath to 0-5 °C.

Slowly add a solution of sodium nitrite in water to the cooled methylphenidate solution while

maintaining the temperature below 5 °C.

Acidify the reaction mixture by the dropwise addition of 1 M HCl, ensuring the temperature

remains below 10 °C. The optimal pH for nitrosation is typically between 2 and 4.
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Stir the reaction mixture at 0-5 °C for 1-2 hours.

Extract the product with dichloromethane (3 x volumes).

Combine the organic layers and wash with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield

crude N-Nitrosomethylphenidate.

Purification of N-Nitrosomethylphenidate
The crude N-Nitrosomethylphenidate can be purified by column chromatography on silica gel

or by preparative high-performance liquid chromatography (prep-HPLC).

5.2.1. Purification by Column Chromatography

Slurry Preparation: Dissolve the crude product in a minimal amount of the eluent.

Column Packing: Pack a silica gel column with a suitable solvent system (e.g., a gradient of

ethyl acetate in hexanes).

Loading and Elution: Load the crude product onto the column and elute with the chosen

solvent system.

Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) or

HPLC to identify the fractions containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent under reduced

pressure to obtain purified N-Nitrosomethylphenidate.

Analytical Methodologies
The sensitive and selective quantification of N-Nitrosomethylphenidate is crucial for risk

assessment and quality control. Liquid chromatography coupled with mass spectrometry (LC-

MS) is the most widely used technique.

LC-MS/MS Method for Quantification
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A general LC-MS/MS method for the analysis of nitrosamines can be adapted for N-
Nitrosomethylphenidate.

Parameter Condition

Chromatographic System UHPLC system

Column
C18 reverse-phase column (e.g., 2.1 x 50 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile/methanol

Gradient
A suitable gradient to achieve separation from

other impurities

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 1 - 10 µL

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive mode

MRM Transitions
Specific precursor-to-product ion transitions for

NMPH should be optimized.

Conclusion
This technical guide has summarized the key chemical properties and stability considerations

for N-Nitrosomethylphenidate. The provided information on its formation, degradation,

synthesis, and analysis is intended to be a valuable resource for researchers, scientists, and

drug development professionals. A thorough understanding of this nitrosamine impurity is

essential for ensuring the safety and quality of methylphenidate-containing pharmaceutical

products. Further research into the quantitative aspects of NMPH stability under various

conditions is encouraged to refine risk assessments and control strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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